Cas no 1225738-20-4 (5-(3,5-Difluorophenyl)picolinic acid)

• Product Name: 5-(3,5-Difluorophenyl)picolinic acid
• CAS No: 1225738-20-4
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• MDL: MFCD16318230
• CID: 4783307
• Update Time: 2025-07-22

5-(3,5-Difluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-difluorophenyl)pyridine-2-carboxylic acid
• 5-(3,5-DIFLUOROPHENYL)PICOLINIC ACID
• 5-(3,5-Difluorophenyl)picolinic acid

• MDL： MFCD16318230
• Inchi： 1S/C12H7F2NO2/c13-9-3-8(4-10(14)5-9)7-1-2-11(12(16)17)15-6-7/h1-6H,(H,16,17)
• InChI Key： YWIPUXXHWJHNSG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=NC(C(=O)O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(3,5-Difluorophenyl)picolinic acid

Introduction to 5-(3,5-Difluorophenyl)picolinic Acid (CAS No: 1225738-20-4)

5-(3,5-Difluorophenyl)picolinic acid is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 1225738-20-4, this compound belongs to the class of picolinic acid derivatives, which are known for their diverse applications in medicinal chemistry. The presence of fluorine atoms at the 3 and 5 positions of the phenyl ring introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration.

The synthesis of 5-(3,5-Difluorophenyl)picolinic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 3,5-difluorobenzaldehyde and picolinic acid or its derivatives. The introduction of fluorine atoms is achieved through various fluorination techniques, including electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic pathways highlight the compound's versatility and the synthetic chemist's ability to manipulate its structure for desired properties.

In recent years, 5-(3,5-Difluorophenyl)picolinic acid has been studied for its potential pharmacological effects. The fluorine atoms in its structure enhance its lipophilicity and metabolic stability, which are critical factors in drug design. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, its interaction with biological targets such as kinases or proteases has been explored in vitro, demonstrating promising results in early-stage drug discovery.

The structural motif of 5-(3,5-Difluorophenyl)picolinic acid also makes it an interesting candidate for material science applications. Fluorinated aromatic compounds are known for their enhanced thermal stability and chemical resistance, which can be beneficial in the development of advanced materials. Researchers have investigated its potential use in organic electronics, where such compounds can contribute to the design of more efficient light-emitting diodes (LEDs) or organic photovoltaics (OPVs). The electron-withdrawing nature of the picolinic acid moiety combined with the electron-donating effect of the difluorobenzene ring creates a unique electronic environment that can be exploited in these applications.

From a medicinal chemistry perspective, the scaffold of 5-(3,5-Difluorophenyl)picolinic acid offers a rich platform for structure-activity relationship (SAR) studies. By modifying other parts of the molecule or introducing additional functional groups, chemists can fine-tune its biological activity. For example, replacing one of the hydrogens on the picolinic acid ring with an amine or carboxylic acid group could alter its binding affinity to specific targets. Such modifications are crucial in optimizing drug candidates for clinical trials.

The latest research on 5-(3,5-Difluorophenyl)picolinic acid has also explored its role in modulating immune responses. Fluorinated compounds have been shown to influence immune cell function by interacting with receptors such as Toll-like receptors (TLRs). Studies have demonstrated that certain derivatives of this compound can activate or suppress inflammatory pathways, depending on their structure. This finding opens up new avenues for developing immunomodulatory therapies that could be useful in treating autoimmune diseases or enhancing vaccine efficacy.

In conclusion, 5-(3,5-Difluorophenyl)picolinic acid (CAS No: 1225738-20-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and biological activities make it a compelling subject for further research. As scientists continue to unravel its properties and applications, 5-(3,5-Difluorophenyl)picolinic acid is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.